Cas no 1179361-73-9 (3,6-Difluoropicolinimidamide hydrochloride)

• Product Name: 3,6-Difluoropicolinimidamide hydrochloride
• CAS No: 1179361-73-9
• MF: C₆H₆ClF₂N₃
• MW: 193.581746578217
• CID: 1030864
• PubChem ID: 53484949
• Update Time: 2025-11-01

3,6-Difluoropicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoropicolinimidamide hydrochloride
• 3,6-difluoropyridine-2-carboximidamide,hydrochloride
• 1179361-73-9
• 3,6-DIFLUOROPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• AKOS015849442
• 3,6-difluoropicolinimidamidehydrochloride
• DB-356694
• 3,6-Difluoropyridine-2-carboximidamide--hydrogen chloride (1/1)
• DTXSID00704293

• Inchi： 1S/C6H5F2N3.ClH/c7-3-1-2-4(8)11-5(3)6(9)10;/h1-2H,(H3,9,10);1H
• InChI Key： HJRAALRDBXHNQD-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(N=C1C(=N)N)F

Computed Properties

• Exact Mass: 193.0218312g/mol
• Monoisotopic Mass: 193.0218312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,6-Difluoropicolinimidamide hydrochloride

3,6-Difluoropicolinimidamide Hydrochloride: An Emerging Compound in Pharmaceutical Research

3,6-Difluoropicolinimidamide hydrochloride (CAS No. 1179361-73-9) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. This compound belongs to the class of picolinamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3,6-Difluoropicolinimidamide hydrochloride features a picolinic acid core with two fluorine atoms at the 3 and 6 positions, and an imidamide group. The presence of these functional groups imparts specific physicochemical properties that make it a valuable candidate for drug development. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential therapeutic applications of 3,6-Difluoropicolinimidamide hydrochloride. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3,6-Difluoropicolinimidamide hydrochloride could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3,6-Difluoropicolinimidamide hydrochloride has shown potential as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK. These findings have sparked interest in further investigating its potential as a novel anticancer drug.

The neuroprotective properties of 3,6-Difluoropicolinimidamide hydrochloride have also been studied. Research has shown that it can protect neurons from oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still being elucidated, but they may involve the inhibition of inflammatory responses and the modulation of mitochondrial function.

In terms of pharmacokinetics, 3,6-Difluoropicolinimidamide hydrochloride exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further studies are needed to fully characterize its pharmacokinetic profile and to optimize its formulation for clinical use.

The safety profile of 3,6-Difluoropicolinimidamide hydrochloride is another important aspect being investigated. Preclinical toxicity studies have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed. However, comprehensive safety assessments are ongoing to ensure its suitability for human use.

In conclusion, 3,6-Difluoropicolinimidamide hydrochloride (CAS No. 1179361-73-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and to pave the way for its eventual clinical application.